N-[3-ethoxy-4-(2-thienylmethoxy)benzyl]-1-methyl-1H-tetrazol-5-amine

• IUPAC Name: N-[[3-ethoxy-4-(thiophen-2-ylmethoxy)phenyl]methyl]-1-methyltetrazol-5-amine
• InChI: InChI=1S/C16H19N5O2S/c1-3-22-15-9-12(10-17-16-18-19-20-21(16)2)6-7-14(15)23-11-13-5-4-8-24-13/h4-9H,3,10-11H2,1-2H3,(H,17,18,20)
• InChI Key: NUSCXANTLRFWBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=NN=NN2C)OCC3=CC=CS3
• Molecular Formula: C16H19N5O2S
• Molecular Weight: 345.4 g/mol

Description

N-[3-ethoxy-4-(2-thienylmethoxy)benzyl]-1-methyl-1H-tetrazol-5-amine, commonly known as ETTA, is a tetrazole-based compound that has been widely used in scientific research due to its unique properties. ETTA is a potent inhibitor of protein kinase C (PKC), which is an important enzyme involved in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

ETTA inhibits N-[3-ethoxy-4-(2-thienylmethoxy)benzyl]-1-methyl-1H-tetrazol-5-amine by binding to the enzyme's regulatory domain, preventing its activation. This leads to a decrease in the downstream signaling pathways that are activated by this compound, resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
ETTA has been shown to have a range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. ETTA has also been shown to improve insulin sensitivity and glucose uptake in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETTA in lab experiments is its potency as a N-[3-ethoxy-4-(2-thienylmethoxy)benzyl]-1-methyl-1H-tetrazol-5-amine inhibitor. It has been shown to be more effective than other this compound inhibitors, such as staurosporine and bisindolylmaleimide. However, ETTA has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of ETTA in scientific research. One potential application is in the development of new cancer therapies. ETTA has been shown to enhance the efficacy of chemotherapy drugs and could be used in combination with other drugs to improve their effectiveness. Another potential application is in the treatment of diabetes and other metabolic disorders. ETTA has been shown to improve insulin sensitivity and glucose uptake, and could be used to develop new therapies for these conditions. Additionally, further research is needed to optimize the synthesis and formulation of ETTA to improve its solubility and reduce potential toxicity.

Scientific Research Applications

ETTA has been extensively used in scientific research as a N-[3-ethoxy-4-(2-thienylmethoxy)benzyl]-1-methyl-1H-tetrazol-5-amine inhibitor. This compound is involved in many cellular processes and is a potential target for the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. ETTA has been shown to inhibit the growth of cancer cells and to enhance the efficacy of chemotherapy drugs.